molecular formula C11H15NO2 B14816346 4-Cyclopropoxy-2-methoxy-N-methylaniline

4-Cyclopropoxy-2-methoxy-N-methylaniline

Cat. No.: B14816346
M. Wt: 193.24 g/mol
InChI Key: KISQFVPTADZQIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a secondary amine featuring a methoxy (–OCH₃) group at the para position and an N-methyl (–NHCH₃) substituent. It is classified as a skin/eye irritant (Category 2) and exhibits specific target organ toxicity (Category 3), requiring precautions like ventilation, gloves, and eye protection during handling .

The cyclopropoxy (–O-C₃H₅) group in 4-Cyclopropoxy-2-methoxy-N-methylaniline introduces steric and electronic differences compared to simpler alkoxy substituents. Such modifications can influence reactivity, solubility, and intermolecular interactions, as seen in related aromatic amines.

Properties

Molecular Formula

C11H15NO2

Molecular Weight

193.24 g/mol

IUPAC Name

4-cyclopropyloxy-2-methoxy-N-methylaniline

InChI

InChI=1S/C11H15NO2/c1-12-10-6-5-9(7-11(10)13-2)14-8-3-4-8/h5-8,12H,3-4H2,1-2H3

InChI Key

KISQFVPTADZQIJ-UHFFFAOYSA-N

Canonical SMILES

CNC1=C(C=C(C=C1)OC2CC2)OC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-2-methoxy-N-methylaniline typically involves the reaction of 4-methoxyaniline with cyclopropyl bromide under basic conditions. The reaction is carried out in the presence of a base such as potassium carbonate in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures . The reaction proceeds via nucleophilic substitution, where the methoxy group on the aniline ring facilitates the attack on the cyclopropyl bromide.

Industrial Production Methods

Industrial production of 4-Cyclopropoxy-2-methoxy-N-methylaniline follows similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity. The use of continuous flow reactors and automated systems ensures consistent production quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-2-methoxy-N-methylaniline undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding quinones.

    Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to yield amines.

    Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy or cyclopropoxy groups are replaced by other nucleophiles.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in acidic medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Sodium hydride in DMF for nucleophilic substitution.

Major Products Formed

    Oxidation: Quinones.

    Reduction: Amines.

    Substitution: Various substituted anilines depending on the nucleophile used.

Scientific Research Applications

4-Cyclopropoxy-2-methoxy-N-methylaniline is used in various scientific research fields, including:

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-methoxy-N-methylaniline involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or activator, depending on the target and the context of the reaction. The cyclopropoxy and methoxy groups play a crucial role in the binding affinity and specificity of the compound towards its targets.

Comparison with Similar Compounds

4-Methoxy-2-methyl-N-(o-tolyl)aniline

  • Structure : Features a methoxy group at C4, methyl at C2, and an N-(o-tolyl) substituent.
  • Synthesis : Prepared via Pd-catalyzed coupling of 4-methoxy-2-methylaniline with 2-bromotoluene (yield: ~70–80%) .
  • Key Differences :
    • The N-(o-tolyl) group introduces ortho-substitution effects, increasing steric hindrance compared to N-methyl.
    • The methyl group at C2 may restrict rotational freedom, altering crystal packing .

2-(4-Methoxy-2-methylanilin)

  • Structure : Contains methoxy (C4) and methyl (C2) groups with a trans-configured backbone.
  • Crystal Structure : Stabilized by weak C–H···O hydrogen bonds, with an all-trans conformation in the C–C–C–N–C backbone .
  • Methyl at C2 enhances planarity, favoring π-stacking interactions absent in N-methyl derivatives.

N-Methylanthranilic Acid (C₈H₉NO₂)

  • Structure : Carboxylic acid (–COOH) at C2 and N-methylamine (–NHCH₃).
  • Properties : Polar due to the –COOH group, enabling hydrogen bonding and higher solubility in aqueous media compared to alkoxy-substituted analogs .
  • Key Differences :
    • Acidic functionality enables salt formation, unlike neutral 4-Methoxy-N-methylaniline.

      – Bioactivity: Often used in pharmaceuticals, contrasting with alkoxy amines’ roles in agrochemicals .

Data Tables: Structural and Functional Comparisons

Research Findings and Implications

  • Electronic Effects : Methoxy groups are electron-donating, enhancing aromatic ring reactivity toward electrophilic substitution, whereas cyclopropoxy may exhibit unique electronic profiles due to ring strain.
  • Safety Profiles : N-methylation generally reduces toxicity compared to primary amines but requires careful handling due to residual irritancy .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.